Cas no 16063-85-7 ([1,1'-Biphenyl]-4-ol,4-(hydrogen sulfate))

• Product Name: [1,1'-Biphenyl]-4-ol,4-(hydrogen sulfate)
• CAS No: 16063-85-7
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• CID: 235493
• PubChem ID: 177718
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,4-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,4-(hydrogen sulfate)
• (4-phenylphenyl) hydrogen sulfate
• 16063-85-7
• SCHEMBL8746892
• DTXSID00166953
• (1,1'-Biphenyl)-4-ol, 4-(hydrogen sulfate)

• Inchi： 1S/C12H10O4S/c13-17(14,15)16-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H,13,14,15)
• InChI Key： JATOIOIIXORRLF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.03
• Monoisotopic Mass: 250.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.384
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.62
• PSA: 63.6